N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H15FN2OS/c1-13-14(21-24-18-10-4-5-12-19(18)26-21)8-6-11-17(13)23-20(25)15-7-2-3-9-16(15)22/h2-12H,1H3,(H,23,25)
• InChI Key: WZBIVDMVJXPVLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CC=C2F)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H15FN2OS
• Molecular Weight: 362.4 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide, also known as BTA-EG6, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the protein-protein interaction between Bcl-2 and Bak/Bax, which are important regulators of apoptosis.

Mechanism of Action

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide binds to the BH3-binding groove of Bcl-2, preventing the interaction between Bcl-2 and Bak/Bax. This disrupts the anti-apoptotic function of Bcl-2, leading to the activation of the mitochondrial apoptotic pathway. This compound has been shown to induce apoptosis in cancer cells, including those that are resistant to conventional chemotherapy.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in vitro and in vivo. It induces apoptosis in cancer cells, including those that are resistant to conventional chemotherapy. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, this compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide is its high potency and selectivity for Bcl-2. This makes it a valuable tool for studying the role of Bcl-2 family proteins in apoptosis. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments. In addition, this compound has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the use of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide in scientific research. One area of focus is the development of new formulations and delivery methods to improve the solubility and bioavailability of this compound. Another area of focus is the identification of new targets for cancer therapy based on the molecular mechanisms of this compound. Finally, this compound could be used in combination with other anti-cancer agents to improve their efficacy and reduce toxicity.

Synthesis Methods

The synthesis of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide involves several steps, including the preparation of the benzothiazole and 2-fluorobenzamide intermediates, followed by coupling with the EG6 linker. The final product is obtained through purification and characterization techniques, such as column chromatography and NMR spectroscopy.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-fluorobenzamide has been extensively used in scientific research to study the role of Bcl-2 family proteins in apoptosis. It has been shown to induce apoptosis in cancer cells by disrupting the interaction between Bcl-2 and Bak/Bax, leading to the activation of the mitochondrial apoptotic pathway. This compound has also been used to investigate the molecular mechanisms of drug resistance in cancer cells and to identify new targets for cancer therapy.